![molecular formula C12H15ClFNO B2794023 6-Fluoro-1,2-dihydrospiro[indole-3,4'-oxane] hydrochloride CAS No. 2197056-74-7](/img/structure/B2794023.png)
6-Fluoro-1,2-dihydrospiro[indole-3,4'-oxane] hydrochloride
Overview
Description
6-Fluoro-1,2-dihydrospiro[indole-3,4’-oxane] hydrochloride is a chemical compound with the formula C12H14FNO・HCl . It is primarily used for research and development .
Molecular Structure Analysis
The molecular weight of 6-Fluoro-1,2-dihydrospiro[indole-3,4’-oxane] hydrochloride is 243.71 . The compound consists of a spiro[indole-3,4’-oxane] core with a fluorine atom at the 6-position .Scientific Research Applications
Antiviral Research
6-Fluoro-1,2-dihydrospiro[indole-3,4’-oxane] hydrochloride: has shown promise in antiviral research. Indole derivatives, which include this compound, have been studied for their efficacy against a range of viruses. Specifically, certain indole derivatives have demonstrated inhibitory activity against influenza A and Coxsackie B4 virus . This suggests potential for the compound in the development of new antiviral medications.
Anti-inflammatory and Anticancer Studies
The indole nucleus, a component of this compound, is a common feature in many synthetic drug molecules with anti-inflammatory and anticancer properties . Research into indole derivatives has revealed various biological activities, making them candidates for the development of new therapeutic agents in these fields.
Antimicrobial and Antitubercular Applications
Indole derivatives are also being explored for their antimicrobial and antitubercular activities. The structural diversity of these compounds allows for the synthesis of numerous derivatives, which can be screened for these specific pharmacological activities .
Antidiabetic and Antimalarial Potential
The broad spectrum of biological activities of indole derivatives extends to antidiabetic and antimalarial effects. Research into these areas could lead to the development of novel treatments for diabetes and malaria, utilizing the pharmacophore of indole-based compounds .
Drug Development and Design
The compound’s role in drug development is significant due to its biological activity. Its incorporation into new pharmacological scaffolds can lead to the creation of drugs with improved efficacy and reduced side effects. The indole nucleus is particularly valuable in medicinal chemistry for its high affinity binding to multiple receptors, which is crucial for the design of drugs with targeted actions .
Safety and Hazards
According to the safety data sheet, if inhaled, the compound may cause discomfort and one should seek fresh air and medical attention if feeling unwell . If it comes into contact with skin or eyes, it should be rinsed off immediately and medical advice should be sought if irritation occurs . In case of accidental ingestion, one should rinse their mouth and seek medical attention .
Future Directions
As 6-Fluoro-1,2-dihydrospiro[indole-3,4’-oxane] hydrochloride is primarily used for research and development , its future directions are likely to be determined by the results of ongoing and future studies. It’s possible that it could find use in a variety of applications depending on its properties and the results of these studies.
properties
IUPAC Name |
6-fluorospiro[1,2-dihydroindole-3,4'-oxane];hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO.ClH/c13-9-1-2-10-11(7-9)14-8-12(10)3-5-15-6-4-12;/h1-2,7,14H,3-6,8H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXOCUNFWDZCWOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC12CNC3=C2C=CC(=C3)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-1,2-dihydrospiro[indole-3,4'-oxane] hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide](/img/structure/B2793942.png)
![3-Cyclopropylidene-8-(4-fluorobenzenesulfonyl)-8-azabicyclo[3.2.1]octane](/img/structure/B2793948.png)
![2-(4-chlorophenoxy)-N-(2-(2-(4-methoxyphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide](/img/structure/B2793952.png)
![N-(3-chloro-4-methoxyphenyl)-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2793955.png)
![2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(4-methylphenyl)acetamide](/img/structure/B2793956.png)
![2-[2-[1-(2,5-Difluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one](/img/structure/B2793958.png)
![2-[4-[[(2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoyl]oxymethyl]phenyl]acetic acid](/img/structure/B2793959.png)
![2,2,2-trifluoro-N-[1-(4-methoxyphenyl)-3-(4-methylpiperazino)-3-oxopropyl]acetamide](/img/structure/B2793960.png)
![N-Ethyl-N-[2-[[5-methyl-1-(2,2,2-trifluoroethyl)pyrazol-3-yl]amino]-2-oxoethyl]prop-2-enamide](/img/structure/B2793961.png)
![6-[5-(3,5-Dichlorophenyl)-2-methylfuran-3-yl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B2793962.png)